Cas no 2229083-43-4 (1-(2-phenoxyphenyl)cyclopropylmethanamine)

• Product Name: 1-(2-phenoxyphenyl)cyclopropylmethanamine
• CAS No: 2229083-43-4
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 6083634
• PubChem ID: 165668432
• Update Time: 2025-05-25

1-(2-phenoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenoxyphenyl)cyclopropylmethanamine
• EN300-1863333
• 2229083-43-4
• [1-(2-phenoxyphenyl)cyclopropyl]methanamine

• Inchi： 1S/C16H17NO/c17-12-16(10-11-16)14-8-4-5-9-15(14)18-13-6-2-1-3-7-13/h1-9H,10-12,17H2
• InChI Key： NRDRSRXXFBUKJV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC=C1C1(CN)CC1

Computed Properties

• Exact Mass: 239.131014166g/mol
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-phenoxyphenyl)cyclopropylmethanamine

1-(2-Phenoxyphenyl)cyclopropylmethanamine: A Comprehensive Overview

1-(2-Phenoxyphenyl)cyclopropylmethanamine, with the CAS number 2229083-43-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a cyclopropane ring attached to a phenoxyphenyl group and a methanamine moiety, which contributes to its intriguing chemical properties.

The synthesis of 1-(2-phenoxyphenyl)cyclopropylmethanamine involves a series of well-defined organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's structure is particularly noteworthy because the cyclopropane ring introduces strain, which can be harnessed for specific reactivity in chemical transformations. This makes it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have explored the biological activity of 1-(2-phenoxyphenyl)cyclopropylmethanamine, revealing promising results in various assays. For instance, research published in 2023 demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. The phenoxyphenyl group is believed to play a critical role in these interactions, as it can act as a π-π stacking platform for molecular recognition. Furthermore, the methanamine moiety contributes to hydrogen bonding capabilities, enhancing the compound's bioavailability.

The application of 1-(2-phenoxyphenyl)cyclopropylmethanamine extends beyond pharmacology. Its unique electronic properties make it a candidate for use in materials science, particularly in the development of organic semiconductors. Recent experiments have shown that this compound can be incorporated into thin-film transistor structures, demonstrating potential for use in flexible electronics. The cyclopropane ring's strain energy is thought to influence the material's electronic properties, making it a subject of interest for further investigation.

In terms of safety and handling, 1-(2-phenoxyphenyl)cyclopropylmethanamine must be treated with care due to its chemical reactivity. Proper storage and handling protocols are essential to prevent unwanted reactions or degradation. Researchers are advised to follow standard laboratory practices when working with this compound to ensure both efficiency and safety.

The future outlook for 1-(2-phenoxyphenyl)cyclopropylmethanamine is bright, with ongoing research exploring its potential in drug delivery systems and advanced materials. Its versatile structure offers numerous opportunities for modification and functionalization, paving the way for innovative applications across multiple disciplines. As research continues, this compound is expected to contribute significantly to both academic and industrial advancements.